N-{4-[(2-ethylpiperidin-1-yl)sulfonyl]phenyl}-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide

• Molecular Formula: C24H27N3O5S
• Molecular Weight: 469.6 g/mol
• IUPAC Name: N-[4-(2-ethylpiperidin-1-yl)sulfonylphenyl]-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C24H27N3O5S/c1-3-19-6-4-5-15-27(19)33(29,30)21-13-9-18(10-14-21)25-24(28)22-16-23(32-26-22)17-7-11-20(31-2)12-8-17/h7-14,16,19H,3-6,15H2,1-2H3,(H,25,28)
• InChI Key: NXAUVDVQAIJZOI-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=NOC(=C3)C4=CC=C(C=C4)OC

Description

• This compound is a complex organic molecule with the following chemical formula:

  $$\text{C}_{23}\text{H}_{32}\text{N}_6\text{O}_4\text{S}$$C23​H32​N6​O4​S

  .
• It belongs to the class of oxazole derivatives and features a sulfonyl group, an ethylpiperidine moiety, and a methoxyphenyl substituent.
• The compound’s structure combines an oxazole ring (a five-membered heterocycle containing oxygen and nitrogen) with a carboxamide group.
• Its systematic name is N-{4-[(2-ethylpiperidin-1-yl)sulfonyl]phenyl}-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide .

Preparation Methods

• Unfortunately, specific synthetic routes for this compound are not widely documented in the literature. it likely involves the condensation of appropriate starting materials.
• Industrial production methods may involve large-scale synthesis using established protocols, but proprietary details are often confidential.

Chemical Reactions Analysis

• The compound may undergo various reactions, including oxidation, reduction, and substitution.
• Common reagents and conditions depend on the specific reaction. For example:

  Oxidation: Oxidizing agents like potassium permanganate or chromic acid.

  Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas over a catalyst.

  Substitution: Nucleophilic substitution with appropriate nucleophiles.

• Major products formed would vary based on reaction conditions.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for potential biological activity (e.g., enzyme inhibition, receptor binding).

Medicine: Possible applications in drug discovery due to its structural features.

Industry: May serve as a precursor for specialized materials.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It could interact with enzymes, receptors, or cellular pathways.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

• Similar compounds include:

  N-{4-[(2-ethylpiperidin-1-yl)sulfonyl]phenyl}acetamide: (CAS: 297178-84-8) .

  N-{4-[(2-ethylpiperidin-1-yl)sulfonyl]phenyl}methanesulfonamide: (CAS: 282104-66-9) .

  N-{4-[(2-ethyl-1-piperidinyl)sulfonyl]phenyl}methanesulfonamide: (CAS: Not specified) .

  N-{4-[(2-ethylpiperidin-1-yl)sulfonyl]phenyl}-2-(thiophen-2-yl)acetamide: (CAS: 876883-83-9) .

• Each compound has unique features and potential applications.

Remember that while I’ve provided an overview, detailed research articles would offer more comprehensive insights